BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Preparation of Glutaminase C-
IN-1 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glutaminase C-IN-1

Cat. No.: B1671598

Audience: Researchers, scientists, and drug development professionals.
Introduction

Glutaminase C-IN-1 (also known as Compound 968) is a potent and selective allosteric
inhibitor of Glutaminase C (GAC), an isoform of kidney-type glutaminase (GLS1).[1][2][3][4][5]
GAC is a critical enzyme in cancer metabolism, catalyzing the conversion of glutamine to
glutamate, which fuels the TCA cycle and supports biosynthetic pathways necessary for rapid
cell proliferation.[4][5] By inhibiting GAC, Glutaminase C-IN-1 effectively blocks glutamine
metabolism in transformed cells, leading to the inhibition of cancer cell growth.[1][2][6] Accurate
and consistent preparation of a stable stock solution is the first critical step for reliable in vitro
and in vivo experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of Glutaminase C-IN-1 stock solutions.

Quantitative Data Summary

The key chemical and physical properties of Glutaminase C-IN-1 are summarized below.

Table 1: Chemical Properties of Glutaminase C-IN-1
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Property Value Reference
Molecular Weight 475.42 g/mol [1][6]
Formula C27H27BrN20 [1][6]

CAS Number 311795-38-7 [1][6]
Appearance Solid powder

DMSO: 225 mg/mL (=52.59

Solubilit 1][6
y M) [116]

Water: Insoluble [6]

Ethanol: Insoluble [6]

Table 2: Stock Solution Preparation Guide (for DMSO)

This table provides the required volume of DMSO to add to a specific mass of Glutaminase C-
IN-1 powder to achieve common stock concentrations.

Mass of

1mM 5mM 10 mM 50 mM
Compound
1mg 2.1034 mL 420.7 pL 210.3 pL 42.1 uL
5mg 10.517 mL 2.1034 mL 1.0517 mL 210.3 uL
10 mg 21.034 mL 4.2068 mL 2.1034 mL 420.7 pL

Calculations are based on a molecular weight of 475.42 g/mol .

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for reconstituting solid Glutaminase C-IN-1 in Dimethyl
Sulfoxide (DMSO).

2.1 Materials and Equipment

¢ Glutaminase C-IN-1 (solid powder)
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Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, recommended)

Water bath set to 37°C (optional, recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

2.2 Safety Precautions
e Handle Glutaminase C-IN-1 powder in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE at all times to avoid inhalation, ingestion, or direct contact with skin
and eyes.

e Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[7]
2.3 Step-by-Step Reconstitution Protocol

o Equilibration: Allow the vial of Glutaminase C-IN-1 powder to equilibrate to room
temperature for 15-20 minutes before opening to prevent moisture condensation.

e Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the
desired amount of Glutaminase C-IN-1 powder into the tube.

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,
anhydrous DMSO to the powder (refer to Table 2). It is crucial to use fresh DMSO, as
absorbed moisture can significantly reduce the compound's solubility.[6]
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¢ Dissolution:

o

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

[¢]

Visually inspect the solution for any undissolved particulates.

[¢]

If particulates remain, sonicate the solution in an ultrasonic bath for 5-10 minutes.[1]

[e]

Gentle warming in a 37°C water bath for 5-10 minutes can also aid dissolution.[1]
» Final Check: Once fully dissolved, the stock solution should be a clear, homogenous liquid.
2.4 Storage and Stability

Proper storage is essential to maintain the integrity and activity of the Glutaminase C-IN-1
stock solution.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock
solution into smaller, single-use aliquots in sterile tubes.[6]

e Long-Term Storage: Store aliquots at -80°C. The solution is stable for up to one year at this
temperature.[2][6]

o Short-Term Storage: For frequent use, aliquots can be stored at -20°C for up to one month.

[1][6]

o Labeling: Clearly label all aliquots with the compound name, concentration, date of
preparation, and solvent used.

2.5 Protocol for Dilution into Aqueous Media

Glutaminase C-IN-1 is insoluble in aqueous solutions and may precipitate when a
concentrated DMSO stock is diluted directly into cell culture medium or buffer.[6]

 Intermediate Dilution: It is highly recommended to perform one or more intermediate dilutions
of the stock solution in DMSO before adding it to the final aqueous medium.[8]
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e Pre-warming: Gently warm both the inhibitor stock aliquot and the cell culture medium/buffer
to 37°C before mixing to minimize precipitation.[8]

» Final Addition: While gently vortexing or swirling the aqueous medium, add the final diluted
inhibitor drop-wise to ensure rapid and even dispersal.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the experimental
medium is low (typically <0.5%) to avoid solvent-induced cellular toxicity.

Visualized Workflow and Signaling Pathway

Diagram 1: Workflow for GAC-IN-1 Stock Solution Preparation
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Caption: Workflow for preparing and storing Glutaminase C-IN-1 stock solution.
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Diagram 2: Simplified GAC Signaling Pathway and Inhibition
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Caption: Inhibition of the GAC pathway by Glutaminase C-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.glpbio.com/glutaminase-c-in-1.html
https://www.medchemexpress.com/Glutaminase-C-IN-1.html
https://www.bioscience.co.uk/product~1801716
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095319/
https://www.selleckchem.com/products/glutaminase-c-in-1.html
https://www.chemicalbook.com/msds/glutaminase-c-in-1.pdf
https://www.targetmol.com/compound/glutaminase-in-1
https://www.benchchem.com/product/b1671598#how-to-prepare-glutaminase-c-in-1-stock-solution
https://www.benchchem.com/product/b1671598#how-to-prepare-glutaminase-c-in-1-stock-solution
https://www.benchchem.com/product/b1671598#how-to-prepare-glutaminase-c-in-1-stock-solution
https://www.benchchem.com/product/b1671598#how-to-prepare-glutaminase-c-in-1-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

